Cas no 1805527-17-6 (4-Chloro-2,5-difluoromandelic acid)

• Product Name: 4-Chloro-2,5-difluoromandelic acid
• CAS No: 1805527-17-6
• MF: C₈H₅ClF₂O₃
• MW: 222.573308706284
• CID: 6258058
• PubChem ID: 117318806
• Update Time: 2025-06-08

4-Chloro-2,5-difluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2,5-difluorophenyl)-2-hydroxyacetic acid
• 1630342-54-9
• EN300-1984886
• 1805527-17-6
• MFCD28750600
• 4-Chloro-2,5-difluoromandelic acid
• SY315111

• Inchi： 1S/C8H5ClF2O3/c9-4-2-5(10)3(1-6(4)11)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： ZVXJVDDIHTXKOP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C(C(=O)O)O)F

Computed Properties

• Exact Mass: 221.9895280g/mol
• Monoisotopic Mass: 221.9895280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-Chloro-2,5-difluoromandelic acid

Recent Advances in the Study of 4-Chloro-2,5-difluoromandelic Acid (CAS: 1805527-17-6) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Chloro-2,5-difluoromandelic acid (CAS: 1805527-17-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral mandelic acid derivative is increasingly recognized for its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its utility in asymmetric synthesis and as a building block for complex molecular architectures with therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of fluorinated β-amino acid derivatives, which show promising activity as protease inhibitors. The research team utilized 4-Chloro-2,5-difluoromandelic acid as a starting material for the development of new antiviral agents, capitalizing on its unique stereochemical properties and the biological activity imparted by its halogen substitutions.

In the field of radiopharmaceuticals, recent work has explored the potential of 1805527-17-6 as a precursor for PET tracer development. A 2024 publication in ACS Medicinal Chemistry Letters reported on the successful incorporation of this compound into fluorine-18 labeled probes for imaging studies, demonstrating its stability and favorable pharmacokinetic properties when used in tracer design.

The compound's mechanism of action and metabolic pathways have also been subjects of recent investigation. Studies using advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have elucidated its metabolic stability and potential interactions with biological targets. These findings, published in recent issues of Bioorganic & Medicinal Chemistry, provide valuable insights for drug development programs considering this compound as a structural motif.

From a synthetic chemistry perspective, innovative methodologies for the enantioselective preparation of 4-Chloro-2,5-difluoromandelic acid have been developed. A 2023 Nature Protocols article detailed an efficient biocatalytic approach using engineered enzymes, achieving excellent enantiomeric excess and yield improvements over traditional chemical synthesis routes.

Looking forward, the unique structural features of 1805527-17-6 continue to inspire novel applications. Current research directions include its incorporation into covalent inhibitor design, exploration as a fragment in fragment-based drug discovery, and investigation of its potential in modulating protein-protein interactions. These diverse applications underscore the compound's versatility and growing importance in medicinal chemistry research.